1-{[1-(4-Methyl-1,3-thiazole-5-carbonyl)azetidin-3-yl]methyl}pyrrolidine-2,5-dione

• IUPAC Name: 1-[[1-(4-methyl-1,3-thiazole-5-carbonyl)azetidin-3-yl]methyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C13H15N3O3S/c1-8-12(20-7-14-8)13(19)15-4-9(5-15)6-16-10(17)2-3-11(16)18/h7,9H,2-6H2,1H3
• InChI Key: PJBTWJKMUPVBIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)C(=O)N2CC(C2)CN3C(=O)CCC3=O
• Molecular Formula: C13H15N3O3S
• Molecular Weight: 293.34 g/mol
• CAS No.: 2097924-22-4

Description

The compound 1-{[1-(4-Methyl-1,3-thiazole-5-carbonyl)azetidin-3-yl]methyl}pyrrolidine-2,5-dione is a synthetic molecule featuring a pyrrolidine-2,5-dione (succinimide) core substituted at the 3-position with a complex azetidine-thiazole moiety. The azetidine ring (a four-membered saturated heterocycle) is further functionalized with a 4-methyl-1,3-thiazole-5-carbonyl group.

Biological Activity

1-{[1-(4-Methyl-1,3-thiazole-5-carbonyl)azetidin-3-yl]methyl}pyrrolidine-2,5-dione is a compound of significant interest in medicinal chemistry due to its potential biological activities, particularly in the context of cancer treatment and other therapeutic applications. This article reviews its biological activity based on existing research, highlighting its synthesis, mechanism of action, and related case studies.

Chemical Structure and Properties

The compound belongs to a class of molecules known as pyrrolidine derivatives. Its molecular formula is $C_{12}H_{14}N_4O_2S$, with a molecular weight of approximately 270.34 g/mol. The structure features a thiazole ring, which is known for its biological activity, particularly in antimicrobial and anticancer contexts.

Biological Activity

Anticancer Properties
Research indicates that compounds similar to 1-{[1-(4-Methyl-1,3-thiazole-5-carbonyl)azetidin-3-yl]methyl}pyrrolidine-2,5-dione exhibit notable cytotoxic effects against various cancer cell lines. For instance, derivatives of thiazole have been shown to induce apoptotic cell death in cancer cells. In vitro studies have demonstrated that derivatives can inhibit the growth of breast cancer (MCF-7) and hepatocellular carcinoma (HepG2) cells with IC50 values ranging from 2.32 µg/mL to 10.10 µg/mL depending on structural modifications .

Mechanism of Action
The mechanism underlying the anticancer activity is primarily linked to the inhibition of key enzymes involved in tumor growth. Specifically, some derivatives act as inhibitors of indoleamine 2,3-dioxygenase (IDO), an enzyme that modulates immune responses and is often upregulated in tumors . By inhibiting IDO, these compounds can enhance the immune response against tumors.

Case Studies

Study 1: Cytotoxicity Assays
In a study evaluating the cytotoxic effects of various thiazole derivatives, it was found that modifying the substituents on the thiazole ring significantly impacted their potency against cancer cells. The most potent compound exhibited an IC50 value of 2.32 µg/mL against MCF-7 cells . This study highlights the importance of structural optimization in enhancing biological activity.

Study 2: In Vivo Efficacy
An in vivo study involving tumor-bearing mice demonstrated that certain thiazole-based compounds could selectively target sarcoma cells, showcasing their potential for targeted cancer therapy . This finding suggests that the compound may not only be effective in vitro but also holds promise for therapeutic applications in living organisms.

Comparative Analysis

The following table summarizes the biological activities and IC50 values of selected thiazole derivatives related to 1-{[1-(4-Methyl-1,3-thiazole-5-carbonyl)azetidin-3-yl]methyl}pyrrolidine-2,5-dione:

Compound ID	Structure Type	Target Cell Line	IC50 (µg/mL)	Mechanism
Compound I	Thiazole Derivative	MCF-7	2.32	IDO Inhibition
Compound II	Thiazole Derivative	HepG2	5.36	Apoptosis Induction
Compound III	Thiazole Derivative	MCF-7	10.10	Cell Cycle Arrest

Comparison with Similar Compounds

Structural Analogues of Pyrrolidine-2,5-dione Derivatives

The table below compares the target compound with structurally related pyrrolidine-2,5-dione derivatives, emphasizing substituent effects and reported biological activities:

Compound	Substituent at Position 3	Key Structural Features	Reported Activity	Synthetic Route
Target Compound	1-(4-Methyl-1,3-thiazole-5-carbonyl)azetidin-3-ylmethyl	Azetidine-thiazole moiety; methyl group enhances lipophilicity	Hypothesized anticonvulsant/antimicrobial (inferred from analogs)	Likely involves coupling of azetidine-thiazole to pyrrolidine-2,5-dione core
1-(4-Methyl-2-pyridinyl)-3-cyclohexyl-pyrrolidine-2,5-dione (Compound VI)	Cyclohexyl	Flexible cyclohexyl group; pyridine moiety	Anticonvulsant (ED₅₀ = 30 mg/kg in scPTZ test)	Alkylation of pyrrolidine-2,5-dione with cyclohexyl halides
3,3-Dialkyl-pyrrolidine-2,5-diones (e.g., IX–XVIII)	Dialkyl groups (e.g., methyl, ethyl)	Symmetric alkyl substituents; high lipophilicity	Potent anticonvulsant activity in MES and scPTZ tests	Alkylation or spiro-annulation reactions
3-(1H-Indol-3-yl)pyrrolidine-2,5-dione (6aed)	1H-Indol-3-yl	Aromatic indole group; potential π-π interactions	Antimicrobial (inferred from synthetic focus)	Nucleophilic substitution with bromobutyl intermediates
5-Aroylmethylene-3-benzyl-4-oxo-2-thioxo-1,3-thiazolidines (3a–c)	Thiazolidinone core with aroylmethylene groups	Thiazolidinone scaffold; sulfur-rich heterocycles	Reactivity in cycloaddition/dimerization reactions	Cyclocondensation of thiosemicarbazides with ketones

Key Findings from Comparative Analysis

Substituent Effects on Pharmacological Activity

• Anticonvulsant Activity : demonstrates that 3,3-dialkyl and spiro-cyclohexane substituents on pyrrolidine-2,5-diones enhance anticonvulsant efficacy, likely due to increased lipophilicity and steric bulk improving blood-brain barrier penetration. The target compound’s rigid azetidine-thiazole group may similarly enhance CNS activity but could face metabolic challenges due to the strained azetidine ring .
• Thiazole vs. Thiazolidinone: The 4-methylthiazole in the target compound differs from thiazolidinones (e.g., ) by lacking a sulfur atom in the five-membered ring.

Hypothesized Antimicrobial Potential

• The indole-substituted derivative (6aed) in highlights the role of aromatic substituents in antimicrobial activity. The target compound’s thiazole group, known for metal-chelating properties, could similarly disrupt microbial enzymes or membranes .